Cas no 113630-76-5 (1H-Pyrazole-1-carboxamide,3-methyl-5-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-1-carboxamide,3-methyl-5-(1-methylethyl)-
• CAS No: 113630-76-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 130230
• PubChem ID: 13792881
• Update Time: 2025-04-19

1H-Pyrazole-1-carboxamide,3-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxamide,3-methyl-5-(1-methylethyl)-
• 1H-Pyrazole-1-carboxamide,3-methyl-5-(1-methylethyl)-(9CI)
• 3-methyl-5-propan-2-ylpyrazole-1-carboxamide
• 5-Isopropyl-3-methyl-1H-pyrazole-1-carboxamide
• 113630-76-5

• Inchi： 1S/C8H13N3O/c1-5(2)7-4-6(3)10-11(7)8(9)12/h4-5H,1-3H3,(H2,9,12)
• InChI Key： TVSYFZTYBHWLDB-UHFFFAOYSA-N
• SMILES： O=C(N)N1C(=CC(C)=N1)C(C)C

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.9Ų